Cas no 1530830-33-1 (5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 1530830-33-1
• MF: C₁₂H₁₂FNO₃S
• MW: 269.29198551178
• MDL: MFCD23469009
• CID: 5682907
• PubChem ID: 80758212
• Update Time: 2025-10-29

5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-[(3-methoxypropyl)sulfanyl]-2,3-dihydro -1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 5-fluoro-6-[(3-methoxypropyl)thio]-
• 1530830-33-1
• 5-fluoro-6-[(3-methoxypropyl)sulfanyl]-2,3-dihydro-1H-indole-2,3-dione
• EN300-25834294
• 5-Fluoro-6-(3-methoxypropylsulfanyl)-1H-indole-2,3-dione
• AKOS019326261
• 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione

• MDL： MFCD23469009
• Inchi： 1S/C12H12FNO3S/c1-17-3-2-4-18-10-6-9-7(5-8(10)13)11(15)12(16)14-9/h5-6H,2-4H2,1H3,(H,14,15,16)
• InChI Key： RSIJFTUIHHDGFN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C(SCCCOC)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 269.05219258g/mol
• Monoisotopic Mass: 269.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 7.93±0.20(Predicted)

Additional information on 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1530830-33-1)

5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1530830-33-1) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfanyl and methoxypropyl functional groups, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules, given its indole-2,3-dione core, which is a common scaffold in medicinal chemistry.

The compound's fluoro substitution at the 5-position enhances its electronic properties, making it a valuable candidate for studies involving enzyme inhibition or receptor modulation. Recent trends in drug development highlight the growing demand for fluorinated compounds due to their improved metabolic stability and bioavailability. 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione aligns with this trend, offering researchers a tool to explore novel therapeutic pathways. Its sulfanyl linker also provides opportunities for further derivatization, a feature highly sought after in fragment-based drug design.

In the context of current research hotspots, this compound intersects with topics such as targeted drug delivery and small-molecule probes. Scientists are increasingly searching for compounds like 1530830-33-1 to address challenges in neurodegenerative disease research and cancer therapeutics. Its structural motifs are reminiscent of known kinase inhibitors, sparking interest in its potential to modulate signaling pathways. Additionally, the methoxypropyl side chain may contribute to improved solubility, a critical factor in preclinical development.

From a synthetic chemistry perspective, 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione exemplifies modern strategies for heterocyclic functionalization. Its preparation often involves multi-step protocols, including Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting advancements in synthetic methodology. The compound's purity and stability are rigorously validated using techniques like HPLC and NMR spectroscopy, ensuring reproducibility in research settings.

Environmental and safety considerations are paramount when handling 1530830-33-1. While not classified as hazardous, standard laboratory precautions apply. Researchers frequently inquire about its storage conditions (typically -20°C under inert atmosphere) and compatibility with common reagents, underscoring the need for detailed technical documentation. The compound's molecular weight (283.31 g/mol) and logP values are also critical for pharmacokinetic modeling.

In summary, 5-fluoro-6-(3-methoxypropyl)sulfanyl-2,3-dihydro-1H-indole-2,3-dione represents a compelling case study in contemporary medicinal chemistry. Its dual functionality as a fluorinated building block and sulfur-containing intermediate positions it at the forefront of innovations in precision medicine and chemical biology. As the scientific community continues to explore its applications, this compound is poised to contribute meaningfully to the next generation of therapeutic agents.